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Compound of Interest

Compound Name: Tosylmethyl isocyanide

Cat. No.: B139359

For Researchers, Scientists, and Drug Development Professionals

Tosylmethyl isocyanide (TosMIC) is a versatile and valuable reagent in organic synthesis,
particularly in the formation of various heterocycles and as a cyanating agent. However, its
utility is matched by its significant health hazards, necessitating strict adherence to safety
protocols. This guide provides a comprehensive overview of the essential safety precautions,
handling procedures, and emergency responses required when working with TosMIC to ensure
a safe laboratory environment.

Hazard Identification and Chemical Properties

Tosylmethyl isocyanide is a white to slightly yellow crystalline powder that is toxic if
swallowed, inhaled, or absorbed through the skin.[1][2] It can cause irritation to the skin, eyes,
and respiratory tract.[1][3] A significant danger associated with TosMIC is its potential to be
metabolized to cyanide in the body, which can lead to severe health effects, including
headache, dizziness, weakness, unconsciousness, convulsions, coma, and even death.[1] It is
also sensitive to moisture, light, and air.[4][5]

Table 1: Chemical and Physical Properties of Tosylmethyl Isocyanide
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Property Value References
CAS Number 36635-61-7 [1]
Molecular Formula CoHsNO:2S [4]
Molecular Weight 195.24 g/mol [4]

White to slightly yellow
Appearance , [1]
crystalline powder

Melting Point 109-113 °C (lit.) [6]

Insoluble in water; soluble in
Solubility organic solvents like DME and [7]
THF.

Table 2: Hazard Identification

Hazard GHS Classification Precautionary Statements
Acute Toxicity, Oral Toxic if swallowed H301
Acute Toxicity, Dermal Toxic in contact with skin H311
Acute Toxicity, Inhalation Toxic if inhaled H331
Skin Irritation Causes skin irritation H315
Eye Irritation Causes serious eye irritation H319

Source: Information compiled from multiple safety data sheets.[2][8]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure to Tosylmethyl isocyanide, a combination of engineering controls and
personal protective equipment is mandatory.

Engineering Controls:
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e Fume Hood: Always handle TosMIC in a well-ventilated chemical fume hood.[4][6]

o Safety Shower and Eyewash Station: Facilities must be equipped with a readily accessible
safety shower and eyewash station.[1]

Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4][5]

« Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[1][2] Gloves
must be inspected before use and disposed of properly after handling the material.[5]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4] A full-facepiece airline
respirator in positive pressure mode with emergency escape provisions may be necessary
for high-risk activities.[1]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to prevent accidents and
exposure.

Handling:

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[4]

Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[4]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

For long-term storage, keep in a freezer or refrigerate at 2-8°C.[2][4]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

Protect from moisture, light, and air.[4][5]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.
First-Aid Measures:

 Inhalation: Remove the victim to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2][4] Do
not use mouth-to-mouth resuscitation.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

» Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately. If
the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water.[1]

Spill and Leak Procedures:

o Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the
spill.[4]

o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter
drains.[5]

e Clean-up:
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o Wear appropriate PPE.

o For solid spills, sweep up and shovel into a suitable container for disposal. Avoid dust
formation.[4]

o For solutions, absorb with an inert material and place in a suitable disposal container.[2]

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Experimental Protocols

General Weighing and Dispensing Protocol:

Preparation: Don all required PPE (lab coat, gloves, safety goggles, and face shield). Ensure
the chemical fume hood is functioning correctly.

Inert Atmosphere: If the experiment is sensitive to air or moisture, perform the weighing and
dispensing under an inert atmosphere (e.g., in a glove box or using a Schlenk line).

Weighing: Tare a clean, dry, and sealed container on the balance. Carefully transfer the
required amount of TosMIC into the container inside the fume hood.

Sealing: Tightly seal the container immediately after dispensing.

Cleaning: Clean any residual dust from the spatula and weighing area using a damp cloth
(being mindful of reactivity with water if not desired) or a suitable solvent, and dispose of the
cleaning materials as hazardous waste.

Transport: Transport the sealed container to the reaction vessel within a secondary
container.

Visual Safety Workflows

The following diagrams illustrate the logical flow of key safety procedures when working with

Tosylmethyl isocyanide.
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Safe Handling Workflow

Start: Prepare to Handle TosMIC
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y

Work in a Certified
Chemical Fume Hood

y

Weigh and Transfer
Carefully, Avoiding Dust

y

Keep Container
Tightly Sealed

y

Clean Work Area and
Tools After Use

y

Wash Hands
Thoroughly

End of Handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tosylmethyl isocyanide.
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Spill Response Protocol
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Caption: Decision-making workflow for responding to a TosMIC spill.
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By understanding the hazards, implementing robust control measures, and being prepared for

emergencies, researchers can safely utilize the synthetic potential of Tosylmethyl isocyanide.
Always consult the most recent Safety Data Sheet (SDS) for the specific product you are using
before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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